Cas no 88882-04-6 (Phenol, 4-(1-methyl-1-phenylethyl)-2-(2-propenyl)-)

• Product Name: Phenol, 4-(1-methyl-1-phenylethyl)-2-(2-propenyl)-
• CAS No: 88882-04-6
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 1933597
• PubChem ID: 13258018
• Update Time: 2025-04-21

Phenol, 4-(1-methyl-1-phenylethyl)-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-methyl-1-phenylethyl)-2-(2-propenyl)-
• 4-(2-phenylpropan-2-yl)-2-prop-2-enylphenol
• DTXSID30532501
• 4-(2-Phenylpropan-2-yl)-2-(prop-2-en-1-yl)phenol
• 88882-04-6
• SCHEMBL8655457

• Inchi： 1S/C18H20O/c1-4-8-14-13-16(11-12-17(14)19)18(2,3)15-9-6-5-7-10-15/h4-7,9-13,19H,1,8H2,2-3H3
• InChI Key： XHGZHXDRMVUKIC-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC=C)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.151415257Da
• Monoisotopic Mass: 252.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.2Ų